Cas no 1375301-93-1 (2-(2-Isopropyl-6-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-Isopropyl-6-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1375301-93-1 structure
Product Name:2-(2-Isopropyl-6-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1375301-93-1
MF:C16H25BO2
MW:260.179505109787
CID:1089694
PubChem ID:46864092
Update Time:2025-04-20

2-(2-Isopropyl-6-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Isopropyl-6-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-(2-methyl-6-propan-2-ylphenyl)-1,3,2-dioxaborolane
    • AKOS015919176
    • DTXSID00676941
    • CS-0375878
    • 4,4,5,5-Tetramethyl-2-[2-methyl-6-(propan-2-yl)phenyl]-1,3,2-dioxaborolane
    • DB-363944
    • (2-ISOPROPYL-6-METHYLPHENYL)BORONIC ACID PINACOL ESTER
    • 1375301-93-1
    • EN300-25482012
    • Inchi: 1S/C16H25BO2/c1-11(2)13-10-8-9-12(3)14(13)17-18-15(4,5)16(6,7)19-17/h8-11H,1-7H3
    • InChI Key: SMLDFHNYBARLNG-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C)=CC=CC=2C(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 260.1947602g/mol
  • Monoisotopic Mass: 260.1947602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

2-(2-Isopropyl-6-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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